Cas no 2764016-03-5 (3-(Chlorosulfonyl)azetidine-1-carbonyl chloride)

• Product Name: 3-(Chlorosulfonyl)azetidine-1-carbonyl chloride
• CAS No: 2764016-03-5
• MF: C₄H₅Cl₂NO₃S
• MW: 218.058398008347
• CID: 5628775
• PubChem ID: 165994596
• Update Time: 2025-06-09

3-(Chlorosulfonyl)azetidine-1-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 3-(chlorosulfonyl)azetidine-1-carbonyl chloride
• 2764016-03-5
• EN300-28310585
• 3-(Chlorosulfonyl)azetidine-1-carbonyl chloride

• Inchi： 1S/C4H5Cl2NO3S/c5-4(8)7-1-3(2-7)11(6,9)10/h3H,1-2H2
• InChI Key： WDOUNTZWQLGEND-UHFFFAOYSA-N
• SMILES： ClS(C1CN(C(=O)Cl)C1)(=O)=O

Computed Properties

• Exact Mass: 216.9367196g/mol
• Monoisotopic Mass: 216.9367196g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 264
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 62.8Ų

Additional information on 3-(Chlorosulfonyl)azetidine-1-carbonyl chloride

Recent Advances in the Application of 3-(Chlorosulfonyl)azetidine-1-carbonyl chloride (CAS: 2764016-03-5) in Chemical Biology and Pharmaceutical Research

3-(Chlorosulfonyl)azetidine-1-carbonyl chloride (CAS: 2764016-03-5) is a highly reactive and versatile chemical intermediate that has garnered significant attention in recent pharmaceutical and chemical biology research. This sulfonyl chloride derivative of azetidine exhibits unique reactivity patterns due to the presence of both chlorosulfonyl and carbonyl chloride functional groups, making it particularly valuable for the synthesis of complex heterocyclic compounds and bioactive molecules. Recent studies have demonstrated its potential as a key building block in the development of novel protease inhibitors, kinase modulators, and other therapeutic agents targeting various disease pathways.

A 2023 study published in the Journal of Medicinal Chemistry highlighted the compound's utility in the synthesis of covalent inhibitors for SARS-CoV-2 main protease. Researchers utilized 3-(Chlorosulfonyl)azetidine-1-carbonyl chloride as a critical intermediate to introduce the reactive warhead that forms a covalent bond with the catalytic cysteine residue of the protease. The resulting inhibitors showed promising antiviral activity with IC50 values in the low micromolar range, suggesting potential applications in COVID-19 therapeutics development.

In the field of targeted protein degradation, a recent Nature Chemical Biology publication (2024) described the use of this compound in the synthesis of proteolysis-targeting chimeras (PROTACs). The chlorosulfonyl group proved particularly valuable for efficient conjugation to E3 ubiquitin ligase ligands, while the carbonyl chloride functionality enabled straightforward coupling to target protein binders. This dual reactivity significantly streamlined the PROTAC synthesis process and improved overall yields compared to traditional approaches.

Structural biology studies have also benefited from applications of 3-(Chlorosulfonyl)azetidine-1-carbonyl chloride. A 2024 Acta Crystallographica report detailed its use in the preparation of heavy-atom derivatives for protein crystallography. The compound's ability to selectively modify surface-exposed lysine residues facilitated phase determination in challenging membrane protein structures, particularly G protein-coupled receptors (GPCRs) that have been difficult to crystallize using conventional methods.

From a synthetic chemistry perspective, recent advances in flow chemistry have enabled safer and more efficient handling of this reactive compound. A 2023 Organic Process Research & Development paper demonstrated continuous flow protocols that minimize decomposition and improve reaction control during scale-up processes. These technological improvements are particularly relevant for pharmaceutical manufacturing, where the compound is increasingly used in the production of clinical candidates.

Ongoing research continues to explore new applications of 3-(Chlorosulfonyl)azetidine-1-carbonyl chloride in drug discovery. Several preclinical studies presented at the 2024 American Chemical Society National Meeting revealed its incorporation into novel chemotypes for oncology targets, including KRAS and EGFR mutants. The compound's versatility in forming both covalent and non-covalent interactions with biological targets makes it particularly valuable in addressing challenging drug targets that have proven resistant to conventional approaches.

As the pharmaceutical industry increasingly focuses on covalent drug discovery and targeted protein degradation, 3-(Chlorosulfonyl)azetidine-1-carbonyl chloride (CAS: 2764016-03-5) is poised to play an even more significant role in medicinal chemistry. Future research directions likely include further optimization of its reactivity profile, development of novel derivatives with improved selectivity, and application in emerging therapeutic modalities such as molecular glues and covalent fragment-based drug discovery.